Cas no 379247-49-1 (N-cyclohexyl-2-methylthieno2,3-dpyrimidin-4-amine)

• Product Name: N-cyclohexyl-2-methylthieno2,3-dpyrimidin-4-amine
• CAS No: 379247-49-1
• MF: C₁₃H₁₇N₃S
• MW: 247.359181165695
• CID: 5901035
• PubChem ID: 2239015
• Update Time: 2025-10-28

N-cyclohexyl-2-methylthieno2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-methylthieno2,3-dpyrimidin-4-amine
• AKOS000811915
• N-cyclohexyl-2-methylthieno[2,3-d]pyrimidin-4-amine
• VU0494212-1
• CCG-290694
• 379247-49-1
• F1174-2959

• Inchi： 1S/C13H17N3S/c1-9-14-12(11-7-8-17-13(11)15-9)16-10-5-3-2-4-6-10/h7-8,10H,2-6H2,1H3,(H,14,15,16)
• InChI Key： ACMBPBRESUNYKF-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=NC(C)=NC=2NC1CCCCC1

Computed Properties

• Exact Mass: 247.11431873g/mol
• Monoisotopic Mass: 247.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66Ų

Additional information on N-cyclohexyl-2-methylthieno2,3-dpyrimidin-4-amine

N-Cyclohexyl-2-Methylthieno[2,3-D]Pyrimidin-4-Amine: A Comprehensive Overview

The compound with CAS No 379247-49-1, known as N-cyclohexyl-2-methylthieno[2,3-d]pyrimidin-4-amine, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thienopyrimidines, which are heterocyclic aromatic compounds with a fused thiophene and pyrimidine ring system. The thienopyrimidine core is a versatile scaffold that has been extensively explored for its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

Recent studies have highlighted the unique properties of N-cyclohexyl-2-methylthieno[2,3-d]pyrimidin-4-amine, particularly its ability to modulate key signaling pathways involved in cancer progression. Researchers have demonstrated that this compound exhibits potent inhibitory activity against various oncogenic kinases, such as Aurora kinases and PI3K/AKT/mTOR pathways. These findings suggest that it could serve as a promising lead compound for the development of anti-cancer therapies.

The synthesis of N-cyclohexyl-2-methylthieno[2,3-d]pyrimidin-4-amine involves a multi-step process that typically begins with the preparation of the thienopyrimidine core. This is followed by functionalization at specific positions to introduce substituents such as the cyclohexyl and methyl groups. The cyclohexyl group at position 4 plays a critical role in enhancing the compound's pharmacokinetic properties, including its solubility and bioavailability. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of this compound, making it more efficient and scalable for large-scale production.

In terms of biological activity, N-cyclohexyl-2-methylthieno[2,3-d]pyrimidin-4-amine has shown remarkable selectivity towards certain targets compared to other thienopyrimidine derivatives. For instance, studies conducted in vitro have revealed its ability to inhibit the growth of cancer cell lines without significantly affecting normal cells. This selective toxicity is attributed to its ability to target specific signaling pathways that are overactive in cancer cells but not in healthy cells.

One of the most exciting developments involving this compound is its potential application in targeted therapy for solid tumors. Preclinical studies have demonstrated that N-cyclohexyl-2-methylthieno[2,3-d]pyrimidin-4-amine can effectively inhibit tumor growth in animal models when administered systemically. Furthermore, its ability to cross the blood-brain barrier makes it a potential candidate for treating brain tumors, which are often resistant to conventional chemotherapy.

Another area where N-cyclohexyl-2-methylthieno[2,3-d]pyrimidin-4-amine has shown promise is in immunotherapy. Recent research has explored its potential as an immune checkpoint inhibitor, capable of modulating the activity of immune cells to enhance anti-tumor responses. This dual functionality—as both a kinase inhibitor and an immunomodulator—positions it as a versatile candidate for combination therapies.

The environmental impact of N-cyclohexyl-2-methylthieno[2,3-d]pyrimidin-4-amine has also been a topic of interest among researchers. Studies on its biodegradation and toxicokinetics have provided insights into its safety profile and potential risks associated with large-scale manufacturing or disposal. Efforts are underway to develop greener synthesis routes and waste management strategies to minimize its environmental footprint.

In conclusion, N-cyclohexyl-2-methylthieno[2,3-d]pyrimidin-4-amine represents a significant advancement in medicinal chemistry due to its unique structural features and diverse biological activities. As research continues to uncover new applications and optimize its properties, this compound holds great promise for addressing unmet medical needs in oncology and beyond.